(6-Methylpyrazin-2-yl)methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(6-Methylpyrazin-2-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2137602-55-0 . It has a molecular weight of 196.08 . The compound is stored at a temperature of 4 degrees Celsius and comes in a powder form .
Molecular Structure Analysis
The IUPAC name for this compound is “(6-methylpyrazin-2-yl)methanamine dihydrochloride” and its InChI code is1S/C6H9N3.2ClH/c1-5-3-8-4-6 (2-7)9-5;;/h3-4H,2,7H2,1H3;2*1H
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound is a powder with a molecular weight of 196.08 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Catalysis in Polymer Synthesis
The utility of (6-Methylpyrazin-2-yl)methanamine dihydrochloride is demonstrated in the synthesis and characterisation of zinc(II) complexes bearing camphor-based iminopyridines. These complexes, used as pre-catalysts for the ring-opening polymerisation (ROP) of rac-lactide, exhibit a preference for heterotactic polylactide (PLA), highlighting the material's significance in producing biodegradable polymers with specific stereochemical configurations (Kwon, Nayab, & Jeong, 2015).
Functional Models for Enzymatic Reactions
In another study, diiron(III) complexes incorporating (6-Methylpyrazin-2-yl)methanamine dihydrochloride as part of tridentate 3N ligands were explored as functional models for methane monooxygenases. These models play a crucial role in understanding the catalytic mechanisms of hydroxylation reactions in enzymes, showcasing the compound’s relevance in biochemical research (Sankaralingam & Palaniandavar, 2014).
Stroke Treatment Advances
Highlighting its versatility, (6-Methylpyrazin-2-yl)methanamine dihydrochloride derivatives have been evaluated for their therapeutic potential in stroke treatment. Tetramethylpyrazine nitrones, derived from ligustrazine and incorporating the (6-Methylpyrazin-2-yl)methanamine motif, have shown promising results in thrombolytic activity and free radical scavenging, providing a basis for novel stroke therapies (Marco-Contelles, 2020).
Antimicrobial Applications
Furthermore, the antimicrobial activities of new quinoline derivatives carrying a 1,2,3-triazole moiety, synthesized from (6-Methylpyrazin-2-yl)methanamine, underscore the chemical’s role in developing novel antimicrobial agents. These derivatives have shown effectiveness against various pathogenic strains, indicating the potential for new treatments in combating infections (Thomas, Adhikari, & Shetty, 2010).
Efficient Synthesis Methods
A general and efficient synthesis route has been developed for 6-methylpyrazin-2-yl-amines, including (6-Methylpyrazin-2-yl)methanamine, from commercially available materials. This process enables the straightforward production of these compounds, facilitating further research and application in various scientific disciplines (Colbon, Foster, Giles, Patel, & Singleton, 2008).
Safety and Hazards
The compound has been labeled with the GHS07 pictogram and has the signal word "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
(6-methylpyrazin-2-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.2ClH/c1-5-3-8-4-6(2-7)9-5;;/h3-4H,2,7H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBRMIPMXERWWRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Methylpyrazin-2-yl)methanamine dihydrochloride | |
CAS RN |
2137602-55-0 |
Source
|
Record name | (6-methylpyrazin-2-yl)methanamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.